Cas no 1805268-05-6 (2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine)

• Product Name: 2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805268-05-6
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4852693
• Update Time: 2025-05-27

2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H4F3N3/c8-5-3(1-11)7(12)13-2-4(5)6(9)10/h2,6H,(H2,12,13)
• InChI Key： XEZKLKGZJIJBAI-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(N)N=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine

Recent Advances in the Study of 2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine (CAS: 1805268-05-6)

2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine (CAS: 1805268-05-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The synthesis of 2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield synthesis route using palladium-catalyzed cross-coupling reactions, achieving a purity of over 98%. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine has shown promising results as a key intermediate in the development of kinase inhibitors. Kinases are a major target in oncology and inflammatory diseases, and the fluorinated pyridine core of this compound enhances its binding affinity and selectivity. A recent Nature Chemical Biology article highlighted its use in the design of selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative neoplasms. The compound's ability to modulate kinase activity with minimal off-target effects makes it a valuable scaffold for drug discovery.

Further studies have explored the compound's potential in agrochemical applications. Its fluorinated structure imparts resistance to metabolic degradation, making it a candidate for developing next-generation pesticides. A 2024 report in Pest Management Science detailed its efficacy against a broad spectrum of plant pathogens, with lower environmental toxicity compared to conventional agents. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility and industrial relevance.

Despite these advancements, challenges remain in the clinical translation of derivatives based on 2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine. Pharmacokinetic studies indicate that further modifications may be required to optimize bioavailability and reduce potential toxicity. Ongoing research is focused on structural analogs and prodrug strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of viable drug candidates.

In conclusion, 2-Amino-3-cyano-5-(difluoromethyl)-4-fluoropyridine (CAS: 1805268-05-6) represents a promising compound with diverse applications in drug discovery and agrochemical development. Recent advancements in synthesis and biological evaluation have expanded its potential, though further research is needed to overcome existing challenges. This brief highlights the compound's current status and future directions, providing a valuable resource for researchers in the field.